Cas no 2418677-59-3 (3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-(methylamino)benzoic acid)

• Product Name: 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-(methylamino)benzoic acid
• CAS No: 2418677-59-3
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 5677598
• PubChem ID: 165772532
• Update Time: 2025-05-19

3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-(methylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-5-(methylamino)benzoic acid
• EN300-26625696
• 2418677-59-3
• 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-(methylamino)benzoic acid

• Inchi： 1S/C15H21NO5/c1-15(2,3)21-13(17)9-20-8-10-5-11(14(18)19)7-12(6-10)16-4/h5-7,16H,8-9H2,1-4H3,(H,18,19)
• InChI Key： DQRCPJHIVLKFSC-UHFFFAOYSA-N
• SMILES： O(C(COCC1C=C(C(=O)O)C=C(C=1)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-(methylamino)benzoic acid

Comprehensive Guide to 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-(methylamino)benzoic acid (CAS No. 2418677-59-3)

3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-(methylamino)benzoic acid (CAS No. 2418677-59-3) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a benzoic acid core with tert-butoxy and methylamino functional groups. Its structural complexity makes it a valuable intermediate in drug discovery and development, particularly in the synthesis of novel therapeutic agents.

The 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-(methylamino)benzoic acid is characterized by its ester and amine functionalities, which contribute to its reactivity and versatility in chemical reactions. Researchers are increasingly interested in this compound due to its potential applications in medicinal chemistry, where it can serve as a building block for designing molecules with enhanced bioavailability and target specificity. The presence of the tert-butoxy group also offers stability under various reaction conditions, making it suitable for multi-step synthetic processes.

In recent years, the demand for 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-(methylamino)benzoic acid has grown alongside advancements in small-molecule drug development. This compound aligns with current trends in precision medicine and personalized therapeutics, as researchers explore its role in modulating biological pathways. Its CAS No. 2418677-59-3 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-(methylamino)benzoic acid can be synthesized through controlled esterification and amination reactions. The tert-butoxy moiety provides steric protection, while the methylamino group introduces nucleophilic properties, enabling further functionalization. These features make it a sought-after reagent in organic synthesis laboratories worldwide.

The compound's solubility profile, influenced by its benzoic acid backbone, allows for compatibility with both polar and non-polar solvents. This property is critical for formulation scientists working on drug delivery systems. Additionally, its methylamino group can participate in hydrogen bonding, enhancing interactions with biological targets—a key consideration in structure-activity relationship (SAR) studies.

Market analysts note that 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-(methylamino)benzoic acid is gaining traction in the contract research organization (CRO) sector, where custom synthesis of complex molecules is in high demand. Its CAS No. 2418677-59-3 is often cited in patent applications, particularly those related to kinase inhibitors and GPCR modulators—two hot areas in contemporary drug discovery.

Quality control of 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-(methylamino)benzoic acid typically involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The tert-butoxy group's distinctive spectroscopic signature aids in characterization, making it easier to identify in complex mixtures.

Environmental and safety considerations for 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-(methylamino)benzoic acid follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during manipulation. The compound's stability data, particularly regarding the ester linkage, is an active area of study for process chemists optimizing large-scale production.

Future research directions for 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-(methylamino)benzoic acid may explore its potential in proteolysis targeting chimera (PROTAC) technology—an emerging paradigm in drug discovery. The compound's bifunctional nature could make it suitable for designing molecular glues that facilitate targeted protein degradation. Such applications would further elevate the importance of this CAS No. 2418677-59-3 compound in modern medicinal chemistry.

In conclusion, 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-(methylamino)benzoic acid represents a sophisticated chemical tool with broad utility in life sciences research. Its combination of steric protection, nucleophilic character, and hydrogen bonding capacity makes it uniquely positioned to address challenges in drug design and chemical biology. As the pharmaceutical industry continues to innovate, compounds like this will undoubtedly play pivotal roles in developing next-generation therapeutics.